1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine

• IUPAC Name: furan-2-yl-[4-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H23N3O3/c1-15-6-3-4-7-17(15)20-22-18(16(2)27-20)14-23-9-11-24(12-10-23)21(25)19-8-5-13-26-19/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: LQQPPYRRHFIGNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)CN3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine is not fully understood. However, it has been suggested that it may exert its effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and induce apoptosis in cancer cells. It has also been found to have anti-microbial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine in lab experiments is its potential as a multi-targeted agent, which may have advantages over single-targeted agents. However, its limited solubility in water and potential toxicity at higher doses may pose challenges in its use in lab experiments.

Future Directions

Future research on 1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine could focus on its potential as a therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases. Further investigation into its mechanism of action and optimization of its chemical structure could also lead to the development of more potent and selective compounds. Additionally, studies on its pharmacokinetics and toxicity profile could provide valuable information for its potential use in clinical settings.

Synthesis Methods

The synthesis of 1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine involves the reaction of 2-methyl-2-phenylpropanenitrile with furoyl chloride to form 2-(2-furoyl)-2-methyl-2-phenylacetonitrile. This intermediate is then reacted with methylamine and formaldehyde to form the final product.

Scientific Research Applications

1-(2-furoyl)-4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}piperazine has been found to have potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been investigated for its potential as an anti-depressant and anti-anxiety agent.